Cas no 952732-55-7 (1H-Imidazole-5-carboxylicacid, 1-methylethyl ester)

• Product Name: 1H-Imidazole-5-carboxylicacid, 1-methylethyl ester
• CAS No: 952732-55-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 802594
• PubChem ID: 22132989
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-methylethyl ester
• propan-2-yl 1H-imidazole-4-carboxylate
• imidazole-4-carboxylic acid isopropyl ester
• Isopropyl 1H-imidazole-4-carboxylate
• isopropyl 4-imidazolecarboxylate
• SCHEMBL8180918
• LZZHUQKJWKRUOS-UHFFFAOYSA-N
• SCHEMBL2818051
• 952732-55-7
• AKOS014777065

• Inchi： 1S/C7H10N2O2/c1-5(2)11-7(10)6-3-8-4-9-6/h3-5H,1-2H3,(H,8,9)
• InChI Key： LZZHUQKJWKRUOS-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN1)=O)C(C)C

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1